Cas no 1330165-35-9 ((2S)-N-Methoxy-N,2-dimethylhexanamide-d3)

• Product Name: (2S)-N-Methoxy-N,2-dimethylhexanamide-d3
• CAS No: 1330165-35-9
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 1065062
• PubChem ID: 124484040
• Update Time: 2025-11-02

(2S)-N-Methoxy-N,2-dimethylhexanamide-d3 Chemical and Physical Properties

Names and Identifiers

• (2S)-N-Methoxy-N,2-dimethylhexanamide-d3
• (2S)-N-Methoxy-N,2-d
• (3S)-N-methoxy-N,3-dimethylheptanamide
• (2S)-N-Methoxy-N,2-dimethylhexanamide-[d3]
• 1330165-35-9

• Inchi： 1S/C10H21NO2/c1-5-6-7-9(2)8-10(12)11(3)13-4/h9H,5-8H2,1-4H3/t9-/m0/s1
• InChI Key： VUKKXCDKJYYNRC-VIFPVBQESA-N
• SMILES： O=C(C[C@@H](C)CCCC)N(C)OC

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on (2S)-N-Methoxy-N,2-dimethylhexanamide-d3

Comprehensive Guide to (2S)-N-Methoxy-N,2-dimethylhexanamide-d3 (CAS No. 1330165-35-9)

(2S)-N-Methoxy-N,2-dimethylhexanamide-d3, with the CAS number 1330165-35-9, is a deuterated compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a deuterated amide derivative, is widely used in isotope labeling studies, metabolic research, and drug development. Its unique structure, featuring a deuterium-labeled methyl group, makes it invaluable for tracing metabolic pathways and enhancing the stability of active pharmaceutical ingredients (APIs).

The growing interest in deuterated compounds like (2S)-N-Methoxy-N,2-dimethylhexanamide-d3 is driven by their ability to improve the pharmacokinetic properties of drugs. Researchers are increasingly focusing on deuterium incorporation to prolong drug half-life and reduce side effects. This aligns with current trends in precision medicine and personalized therapeutics, where optimizing drug efficacy and safety is paramount. The compound’s role in isotopic labeling also supports advancements in NMR spectroscopy and mass spectrometry, critical tools in modern drug discovery.

From a chemical perspective, (2S)-N-Methoxy-N,2-dimethylhexanamide-d3 exhibits unique properties due to its deuterium atoms. The deuterium kinetic isotope effect (DKIE) can significantly alter reaction rates and metabolic stability, making this compound a valuable tool for studying enzyme mechanisms and drug metabolism. Its applications extend to proteomics and biomarker research, where precise labeling is essential for accurate data interpretation.

The market for deuterated chemicals like (2S)-N-Methoxy-N,2-dimethylhexanamide-d3 is expanding rapidly, fueled by demand from pharmaceutical companies and academic institutions. Key drivers include the rise of deuterated drugs such as Deutetrabenazine, which have demonstrated clinical success. This trend underscores the importance of isotopically labeled compounds in developing next-generation therapies. Additionally, the compound’s use in environmental tracing and forensic analysis highlights its versatility across multiple scientific disciplines.

For researchers seeking high-quality (2S)-N-Methoxy-N,2-dimethylhexanamide-d3, it is crucial to source the compound from reputable suppliers to ensure purity and consistency. Proper handling and storage are essential to maintain its stability, particularly for long-term studies. As the scientific community continues to explore the potential of deuterium-labeled molecules, compounds like this will remain at the forefront of innovation in drug development and analytical chemistry.

In summary, (2S)-N-Methoxy-N,2-dimethylhexanamide-d3 (CAS No. 1330165-35-9) represents a critical tool in modern research, with applications spanning drug design, metabolic studies, and analytical techniques. Its relevance to cutting-edge fields like precision medicine and isotope labeling ensures its continued importance in scientific advancements. Researchers and industry professionals alike can leverage its properties to drive innovation and improve therapeutic outcomes.